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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-D10

Cat. No.: B1460104 Get Quote

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of 1,3-Dimethoxybenzene-D10 in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 1,3-Dimethoxybenzene-
D10, based on established safety protocols for its non-deuterated analog, 1,3-

Dimethoxybenzene.
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Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for splash

hazards.

OSHA 29 CFR 1910.133 or EU

EN166[1]

Hands

Chemically resistant gloves.

Glove material selection

should be based on the

specific laboratory conditions

and duration of use.

Evaluate based on workplace

hazards[1]

Body

Protective clothing, such as a

lab coat. Long-sleeved clothing

is recommended.

Select based on workplace

hazards and exposure

duration[1][2]

Respiratory

Use only in a well-ventilated

area. If inhalation of fumes is a

risk, use a NIOSH-approved

respirator.

NIOSH/MSHA approved[3]

Hazard and Precautionary Data
Proper handling and storage are crucial to prevent accidents. This table outlines the primary

hazards and the necessary precautionary measures.
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Hazard Category GHS Hazard Statement Precautionary Statements

Flammability H227: Combustible liquid[4]

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. — No smoking.[4]

Skin Contact H315: Causes skin irritation[4]

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water. P332+P313: If

skin irritation occurs: Get

medical advice/attention.

P362: Take off contaminated

clothing and wash before

reuse.[1]

Eye Contact
H319: Causes serious eye

irritation[4]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.[1]

Inhalation H335: May cause respiratory

irritation[4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a
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POISON CENTER or

doctor/physician if you feel

unwell.[1]

Storage
Not explicitly stated, but good

practice applies

P403+P233: Store in a well-

ventilated place. Keep

container tightly closed. P405:

Store locked up.[1]

Disposal H402: Harmful to aquatic life

P273: Avoid release to the

environment. P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,3-Dimethoxybenzene is essential for

safe handling and experimental design.

Property Value

Molecular Formula C₈H₁₀O₂[1]

Molecular Weight 138.16 g/mol [1]

Appearance Colorless to light brown liquid[2][5]

Boiling Point 217-218 °C[1]

Melting Point -52 °C[6]

Flash Point 88 °C (190.4 °F) - closed cup

Density 1.055 g/mL at 25 °C

Solubility Slightly soluble in water[5]

Experimental Workflow: Handling and Disposal of 1,3-
Dimethoxybenzene-D10
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The following diagram outlines the standard operating procedure for the use and disposal of

1,3-Dimethoxybenzene-D10.

Workflow for Handling and Disposal of 1,3-Dimethoxybenzene-D10

Preparation

Handling & Experimentation

Waste Management & Disposal

Post-Experiment Cleanup

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure proper ventilation
(Fume Hood)

Dispense 1,3-Dimethoxybenzene-D10
in a fume hood

Proceed to handling

Perform experimental procedure

Keep container tightly closed when not in use

Segregate waste into a designated,
labeled hazardous waste container

Generate waste

End of experiment

Decontaminate work surfaces

After use
Dispose of contaminated materials

(e.g., pipette tips, gloves) in the same container

Arrange for disposal by a certified
hazardous waste contractor

After waste removal

Remove and properly dispose of PPE

Wash hands thoroughly
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Click to download full resolution via product page

Caption: Standard operating procedure for 1,3-Dimethoxybenzene-D10.

Operational Plan
1. Pre-Experiment Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 1,3-dimethoxybenzene.

Ensure that a properly functioning chemical fume hood is available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Assemble all necessary PPE as detailed in the table above.

2. Handling and Experimentation:

All handling of 1,3-Dimethoxybenzene-D10 should be conducted within a chemical fume

hood to minimize inhalation exposure.[1]

Avoid contact with skin and eyes.[1]

Keep the container tightly closed when not in use to prevent the release of vapors.[1]

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it into a suitable, labeled container for disposal.[7]

3. Post-Experiment Cleanup:

Decontaminate all surfaces that may have come into contact with the chemical.

Remove PPE carefully to avoid contaminating skin.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Disposal Plan
1. Waste Segregation and Storage:
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All waste containing 1,3-Dimethoxybenzene-D10, including contaminated consumables

(e.g., pipette tips, gloves, absorbent materials), must be collected in a designated and clearly

labeled hazardous waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials and sources of ignition.[1][8]

2. Final Disposal:

Disposal of chemical waste must be carried out in accordance with all applicable federal,

state, and local regulations.[1]

Engage a certified hazardous waste disposal contractor for the final removal and disposal of

the waste. Do not attempt to dispose of this chemical in the regular trash or down the drain.

[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1460104#personal-protective-equipment-for-
handling-1-3-dimethoxybenzene-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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